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Compound of Interest

Compound Name: Tanghinin

Cat. No.: B1259762

In-Depth Technical Guide to Tanghinin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tanghinin, a potent cardenolide glycoside, has garnered significant interest within the scientific
community for its notable cytotoxic activities against various cancer cell lines. This technical
guide provides a comprehensive overview of the molecular characteristics, biological functions,
and relevant experimental methodologies associated with Tanghinin. The information is
curated to support ongoing research and drug development endeavors, presenting key data in
a structured format, including detailed experimental protocols and a visualization of its
proposed signaling pathway.

Molecular Profile

Tanghinin is a natural compound isolated from plant sources, most notably the seeds of
Cerbera manghas.[1] Its chemical structure is characterized by a steroid nucleus with a lactone
ring and a sugar moiety, classifying it as a cardenolide glycoside.

Physicochemical Properties

A summary of the key molecular and physical properties of Tanghinin is presented in the table
below. This data is essential for its handling, formulation, and experimental design.
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Property Value Source
Molecular Formula C32H46010 [1]
Molecular Weight 590.7 g/mol [1]
Monoisotopic Mass 590.30909766 Da [1]
Topological Polar Surface Area 133 A2 [1]
XLogP3-AA 1.8 [1]

Biological Activity and Mechanism of Action

Tanghinin exhibits significant cytotoxic effects against a range of cancer cells, including oral
human epidermoid carcinoma (KB), human breast cancer (BC), and human small cell lung
cancer.[1] Its primary mechanism of action is attributed to the inhibition of the Na*/K*-ATPase
pump, a transmembrane protein essential for maintaining cellular ion gradients.

Signaling Pathway

The inhibition of Na*/K*-ATPase by Tanghinin initiates a cascade of intracellular events
leading to apoptosis. This pathway involves both intrinsic and extrinsic apoptotic routes. The
disruption of the ion balance leads to the activation of Src kinase, which can influence other
signaling pathways such as the EGFR pathway. Ultimately, this leads to the activation of
caspases, including caspase-3, -8, and -9, culminating in programmed cell death.[2][3][4]
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Proposed Signaling Pathway of Tanghinin-Induced Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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